Cas no 87376-64-5 (Kaurane-7,18-diol, 15,16-epoxy-, (4β,7α,15α)- (9CI))

• Product Name: Kaurane-7,18-diol, 15,16-epoxy-, (4β,7α,15α)- (9CI)
• CAS No: 87376-64-5
• MF: C₂₀H₃₂O₃
• MW: 320.466286659241
• CID: 731602
• PubChem ID: 12315549
• Update Time: 2024-03-01

Kaurane-7,18-diol, 15,16-epoxy-, (4β,7α,15α)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Kaurane-7,18-diol,15,16-epoxy-, (4b,7a,15a)- (9CI)
• Kaurane-7,18-diol, 15,16-epoxy-, (4β,7α,15α)- (9CI)
• CHEBI:175099
• Ent-15b,16b-Epoxy-7b,18-kauranediol
• Ucriol
• 5-(hydroxymethyl)-5,9,14-trimethyl-15-oxapentacyclo[11.3.1.0^{1,10}.0^{4,9}.0^{14,16}]heptadecan-2-ol
• 5-(hydroxymethyl)-5,9,14-trimethyl-15-oxapentacyclo[11.3.1.01,10.04,9.014,16]heptadecan-2-ol
• 87376-64-5
• Kaurane-7,18-diol, 15,16-epoxy-, (4beta,7alpha,15alpha)-
• DTXSID801251876

• Inchi： 1S/C20H32O3/c1-17(11-21)7-4-8-18(2)13-6-5-12-10-20(13,15(22)9-14(17)18)16-19(12,3)23-16/h12-16,21-22H,4-11H2,1-3H3
• InChI Key： BDWKHKXSYDEDRO-UHFFFAOYSA-N
• SMILES： O1C2(C)C3CCC4C5(C)CCCC(C)(CO)C5CC(C4(C3)C12)O

Computed Properties

• Exact Mass: 320.23514488g/mol
• Monoisotopic Mass: 320.23514488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 9
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 53Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Kaurane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Kaurane diterpenoids